Cas no 578-46-1 (5-Methyl-2-nitroaniline)

5-Methyl-2-nitroaniline structure

Product Name:5-Methyl-2-nitroaniline

CAS No:578-46-1

Molecular Formula:C₇H₈N₂O₂

Molecular Weight:152.1506

MDL:MFCD00007814

CID:82562

PubChem ID:24855829

5-Methyl-2-nitroaniline Properties

Names and Identifiers

- 3-Amino-4-nitrotoluene
- 6-Nitro-m-toluidine
- 5-Methyl-2-nitrophenylamine
- 5-Methyl-2-nitroaniline
- Benzenamine, 5-methyl-2-nitro-
- m-Toluidine, 6-nitro-
- 5-Methyl-o-nitroaniline
- Benzenamine, 3-methyl-6-nitro-
- 5-Methyl-2-nitro-phenylamine
- IGDYNWKWXUCIJB-UHFFFAOYSA-N
- YY17U389O6
- NSC28586
- 6-Nitro-m-toluidin
- DSSTox_CID_5634
- 5-methyl-2-nitro-aniline
- DSSTox_RID_77861
- DSSTox_GSID_25634
- 3-Met
- AC-24836
- NSC404025
- MFCD00007814
- DTXCID205634
- 5-Methyl-2-nitroaniline, 95%
- CAS-578-46-1
- Z1664380848
- BRN 2691416
- CHEMBL278016
- NSC-28586
- SB76055
- NCGC00257887-01
- Q27294773
- EINECS 209-423-7
- 4-12-00-01861 (Beilstein Handbook Reference)
- Tox21_200333
- NSC 28586
- 578-46-1
- SCHEMBL138990
- A19647
- NCGC00091413-01
- DTXSID2025634
- DS-12741
- CCG-302546
- NS00033800
- (5-methyl-2-nitro-phenyl)-amine
- SY025679
- AMY7298
- BDBM50065372
- NSC-404025
- UNII-YY17U389O6
- FT-0620611
- W-105437
- AKOS009159261
- EN300-85317
- NCGC00091413-02
- CS-W010956
- 3-Methyl-6-nitro-benzenamin
- DB-013396
- aniline, 5-methyl-2-nitro-
- +Expand
- MDL： MFCD00007814
- InChIKey： IGDYNWKWXUCIJB-UHFFFAOYSA-N
- Inchi： 1S/C7H8N2O2/c1-5-2-3-7(9(10)11)6(8)4-5/h2-4H,8H2,1H3
- SMILES： [O-][N+](C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1N([H])[H])=O
- BRN： 2691416

Computed Properties

Exact Mass: 152.05900
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 152.059
Heavy Atom Count: 11
Complexity: 155
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 71.8

Experimental Properties

LogP: 2.58980
PSA: 71.84000
Refractive Index: 1.615
Boiling Point: 312.4 °C at 760 mmHg
Melting Point: 110-111 °C (lit.)
Flash Point: 142.8 °C
Density: 1.269

5-Methyl-2-nitroaniline Security Information

Symbol: GHS06 GHS08 GHS09
RTECS：XU8060000
WGK Germany：3
Safety Term：6.1
Safety Instruction： S28-S36/37-S45-S61
Packing Group：III
Packing Group：III
Risk Phrases：R23/24/25; R33; R51/53
Hazard Level：6.1
Dangerous goods sign： T N
Hazardous Material transportation number：UN 2660 6.1/PG 3
Hazard Statement： H301-H311-H331-H373-H411
Warning Statement： P261-P273-P280-P301 + P310-P311
PackingGroup：III
Risk Phrases： 23/24/25-33-51/53
Signal Word：Danger
HazardClass：6.1

5-Methyl-2-nitroaniline Customs Data

HS CODE：2921430090
Customs Data：

China Customs Code:
2921430090

Overview:

2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

Summary:

HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

5-Methyl-2-nitroaniline Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AG66014-250mg	5-Methyl-2-nitroaniline	578-46-1	97%	250mg	$5.00	2024-04-19
Aaron	AR00EAQY-250mg	5-METHYL-2-NITROANILINE	578-46-1	98%	250mg	$4.00
abcr	AB174384-25 g	5-Methyl-2-nitroaniline, 95%; .	578-46-1	95%	25g	€185.30	2023-05-07
Alichem	A010010550-250mg	5-Methyl-2-nitroaniline	578-46-1	97%	250mg	$494.40	2023-09-01
Ambeed	A211123-250mg	5-Methyl-2-nitroaniline	578-46-1	97%	250mg	$6.0	2024-08-02
Apollo Scientific	OR51790-5g	5-Methyl-2-nitroaniline	578-46-1		5g	£74.00	2023-09-01
Chemenu	CM253776-25g	5-Methyl-2-nitroaniline	578-46-1	95+%	25g	$120	2022-06-10
Crysdot LLC	CD12059096-25g	5-Methyl-2-nitroaniline	578-46-1	97%	25g	$115
Enamine	EN300-85317-0.05g	5-methyl-2-nitroaniline	578-46-1	95%	0.05g	$19.0	2023-05-29
eNovation Chemicals LLC	D508609-1g	3-AMino-4-nitrotoluene	578-46-1	97%	1g	$200	2022-09-05

5-Methyl-2-nitroaniline Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:578-46-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

5-Methyl-2-nitroaniline Related Literature

1. CXIII.—The influence of nitro-groups on the reactivity of substituents in the benzene nucleus. Part III. The partial reduction of the dinitrotoluenes by stannous chloride and hydrochloric acid

Harold Burton,James Kenner J. Chem. Soc. Trans. 1921 119 1047
2. o-Nitroaniline derivatives. Part 7. The synthesis of 2-alkoxybenzimidazole N-oxides (2-alkoxy-N-hydroxybenzimidazoles) from o-nitroanilines

John Machin,David M. Smith J. Chem. Soc. Perkin Trans. 1 1979 1371
3. 205. The mercuration of nitrotoluidines

Archibald E. Goddard J. Chem. Soc. 1937 984
4. “All-water” one-pot diverse synthesis of 1,2-disubstituted benzimidazoles: hydrogen bond driven ‘synergistic electrophile–nucleophile dual activation’ by water

Damodara N. Kommi,Pradeep S. Jadhavar,Dinesh Kumar,Asit K. Chakraborti Green Chem. 2013 15 798
5. Copper-catalyzed efficient synthesis of a 2-benzimidazolone scaffold from 2-nitroaniline and dimethyl carbonate via a hydrosilylation reaction

Deepak B. Nale,Bhalchandra M. Bhanage Green Chem. 2015 17 2480
6. 349. The replacement of the diazonium by the nitro-group. Part V. New preparations of 2 : 3- and 2 : 5-dinitrotoluene from monoamines and the simultaneous introduction of two nitro-groups into some homonuclear diamines

Herbert H. Hodgson,Fred Heyworth J. Chem. Soc. 1949 1624
7. XCV.—The influence of nitro-groups on the reactivity of substituents in the benzene nucleus. Part II. The dinitrotoluenes

James Kenner,Michael Parkin J. Chem. Soc. Trans. 1920 117 852
8. CLI.—The constitution of the ortho-diazoimines. Part III. The α- and β-acyl-3 : 4-tolylenediazoimides as structural isomerides

Gilbert T. Morgan,Frances M. G. Micklethwait J. Chem. Soc. Trans. 1913 103 1391
9. A selective colorimetric chemosensor with an electron-withdrawing group for multi-analytes CN? and F?

Hee Joo Lee,Sung Jun Park,Hyen Je Sin,Yu Jeong Na,Cheal Kim New J. Chem. 2015 39 3900
10. Organic chemistry

J. Chem. Soc. Abstr. 1914 106 i129

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